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Compound of Interest
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Cat. No.: B1531466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Florpyrauxifen-benzyl, marketed under the trade name Rinskor™, is a novel synthetic auxin

herbicide developed by Corteva Agriscience (formerly Dow AgroSciences).[1] It belongs to the

arylpicolinate class of herbicides and is distinguished by its unique mode of action and high

efficacy at low application rates.[2][3] This technical guide provides an in-depth overview of the

discovery, synthesis, mode of action, and biological evaluation of florpyrauxifen-benzyl,

tailored for professionals in the fields of agrochemical research and development.

Florpyrauxifen-benzyl offers a valuable tool for weed management, particularly in rice

cultivation and aquatic environments.[4] Its distinct molecular interactions with the auxin

signaling pathway provide an alternative mechanism of action to combat herbicide-resistant

weeds.

Physicochemical and Toxicological Properties
A summary of the key physicochemical and toxicological properties of florpyrauxifen-benzyl is

presented in Table 1. The data has been compiled from various regulatory and scientific

sources.
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Property Value Reference(s)

IUPAC Name

benzyl 4-amino-3-chloro-6-(4-

chloro-2-fluoro-3-

methoxyphenyl)-5-

fluoropyridine-2-carboxylate

[5]

CAS Registry Number 1390661-72-9 [5]

Molecular Formula C20H14Cl2F2N2O3 [5]

Molecular Weight 439.2 g/mol [5]

Physical Form Off-white to tan powder

Melting Point 137 °C

Decomposition Temperature 287 °C

Vapor Pressure 3.2 x 10⁻⁵ Pa at 20 °C

Water Solubility < 0.015 mg/L at 20 °C

Octanol-Water Partition

Coefficient (log Kow)
>5

Acute Oral Toxicity (LD50, rat) >5000 mg/kg

Acute Dermal Toxicity (LD50,

rat)
>5000 mg/kg

Acute Inhalation Toxicity

(LC50, rat)
>5.23 mg/L

Synthesis of Florpyrauxifen-benzyl
The synthesis of florpyrauxifen-benzyl involves a multi-step process, with key steps being the

amination and chlorination of a substituted picolinate precursor. The following is a generalized

protocol based on patented synthetic routes.

Experimental Protocol: Synthesis of Florpyrauxifen-
benzyl
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Materials:

Benzyl 4,5-difluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate

Anhydrous ammonia

Anhydrous HCl

Triethylamine (TEA)

1,3-dichloro-5,5-dimethylhydantoin (DCDMH)

Toluene

2-Ethyl-1-hexanol

Hexanes

Water

Procedure:

Amination:

A solution of benzyl 4,5-difluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate in a

suitable solvent (e.g., 2-ethyl-1-hexanol) is charged into a pressure reactor.

The reactor is pressurized with anhydrous ammonia and heated. The reaction is monitored

by HPLC until completion.

Upon completion, the excess ammonia is vented, and the crude solution is filtered to

remove ammonium fluoride byproduct. The resulting intermediate is benzyl 4-amino-5-

fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate. An in-pot yield of approximately

85% has been reported for this step.[6]

Chlorination:

The intermediate from the amination step is dissolved in a solvent such as toluene.
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Triethylamine is added to the solution, which is then heated.

A chlorinating agent, such as 1,3-dichloro-5,5-dimethylhydantoin (DCDMH), is added to

the reaction mixture.

The reaction is stirred at an elevated temperature and monitored by HPLC.

Work-up and Isolation:

After the chlorination is complete, the reaction mixture is washed with water.

The organic layer is separated and the solvent is partially removed under vacuum.

An anti-solvent, such as 2-ethyl-1-hexanol, is added to precipitate the product.

The resulting slurry is cooled and filtered. The collected solid is washed with 2-ethyl-1-

hexanol and then with hexanes.

The product, benzyl 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)-5-

fluoropicolinate (florpyrauxifen-benzyl), is dried under vacuum. An isolated yield of 84%

with 95.2% purity has been reported.[6]

Mode of Action and Signaling Pathway
Florpyrauxifen-benzyl is a synthetic auxin that mimics the natural plant hormone indole-3-

acetic acid (IAA).[2] It disrupts plant growth by causing an overload of auxin signaling. The

active form of the herbicide, florpyrauxifen acid (formed by de-esterification in the plant), acts

as a "molecular glue" between the TIR1/AFB family of auxin co-receptors and the Aux/IAA

transcriptional repressor proteins.[2] This interaction leads to the ubiquitination and subsequent

degradation of the Aux/IAA repressors by the 26S proteasome.[2] The degradation of these

repressors allows for the de-repression of Auxin Response Factors (ARFs), which are

transcription factors that regulate the expression of auxin-responsive genes.[7]

A key feature of florpyrauxifen-benzyl is its preferential binding to the AFB5 co-receptor over

the TIR1 co-receptor, which is the primary target for many other auxin herbicides like 2,4-D.[8]

This differential binding affinity may contribute to its unique herbicidal activity and its

effectiveness against weeds that have developed resistance to other auxin herbicides.
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The downstream effects of ARF activation include the overproduction of ethylene and abscisic

acid (ABA), leading to epinastic growth, senescence, and ultimately, plant death.[7]

Caption: Florpyrauxifen-benzyl signaling pathway.

Herbicidal Efficacy
Florpyrauxifen-benzyl demonstrates broad-spectrum control of various problematic weeds in

rice and aquatic systems. Its efficacy is often quantified by the GR50 value, which is the dose

of herbicide required to cause a 50% reduction in plant growth (fresh weight).

Weed Species Common Name GR50 (g ai/ha) Reference(s)

Echinochloa crus-galli Barnyardgrass 1.0 - 36.9 [9]

Echinochloa oryzicola Early watergrass 4.54 - 29.66 [10]

Aeschynomene indica Indian jointvetch 0.20 [11]

Rice (Oryza sativa) cv.

BRS Pampeira
Rice 40.2 [12]

Rice (Oryza sativa) cv.

IRGA 424 RI
Rice 120.7 [12]

Experimental Protocols for Biological Evaluation
Receptor Binding Assay (Surface Plasmon Resonance)
Surface Plasmon Resonance (SPR) is a technique used to measure the binding affinity

between molecules in real-time. This generalized protocol describes how the binding of

florpyrauxifen (the active acid form) to the AFB5 receptor can be assessed.

Materials:

Purified recombinant TIR1/AFB-ASK1 protein complexes (e.g., AtTIR1, AtAFB5)

Biotinylated peptides corresponding to the degron domain of an Aux/IAA protein (e.g., IAA7)

SPR instrument and sensor chips (e.g., streptavidin-coated)
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Florpyrauxifen solutions at various concentrations

Running buffer

Procedure:

Chip Preparation: Immobilize the biotinylated Aux/IAA degron peptide onto the streptavidin-

coated sensor chip surface.

Binding Analysis:

Inject a solution containing the purified TIR1/AFB-ASK1 complex and a specific

concentration of florpyrauxifen over the sensor chip surface.

Monitor the change in the SPR signal, which corresponds to the binding of the receptor

complex to the immobilized peptide in the presence of the herbicide.

Regenerate the sensor chip surface between injections.

Data Analysis:

Fit the binding data to a suitable model to determine the association (ka) and dissociation

(kd) rate constants.

Calculate the equilibrium dissociation constant (Kd = kd/ka), which is a measure of binding

affinity (a lower Kd indicates higher affinity).

Gene Expression Analysis (RT-qPCR)
Reverse transcription-quantitative polymerase chain reaction (RT-qPCR) is used to measure

the changes in the expression of specific genes in response to herbicide treatment.

Materials:

Plant tissue (e.g., from a susceptible weed species) treated with florpyrauxifen-benzyl and

a control group.

RNA extraction kit
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DNase I

cDNA synthesis kit

qPCR instrument and reagents (e.g., SYBR Green master mix)

Primers for target genes (e.g., genes involved in the auxin response, such as specific ARFs

or GH3s) and reference genes (for normalization).

Procedure:

Plant Treatment and Sample Collection: Treat plants with a defined concentration of

florpyrauxifen-benzyl. Collect tissue samples at various time points after treatment and

immediately freeze in liquid nitrogen.

RNA Extraction and cDNA Synthesis:

Extract total RNA from the plant tissue using a suitable kit.

Treat the RNA with DNase I to remove any contaminating genomic DNA.

Synthesize first-strand cDNA from the purified RNA.

qPCR:

Perform qPCR using the synthesized cDNA, gene-specific primers, and a qPCR master

mix.

Include no-template controls and no-reverse-transcriptase controls to check for

contamination.

Data Analysis:

Determine the cycle threshold (Ct) values for each gene.

Normalize the Ct values of the target genes to the Ct values of the reference genes.
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Calculate the relative fold change in gene expression in the herbicide-treated samples

compared to the control samples using a method such as the 2-ΔΔCt method.

Experimental Workflow
The following diagram illustrates a typical workflow for the discovery and characterization of a

novel herbicide like florpyrauxifen-benzyl.
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Caption: General experimental workflow for herbicide discovery and development.
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Conclusion
Florpyrauxifen-benzyl represents a significant advancement in synthetic auxin herbicide

technology. Its novel structure and preferential binding to the AFB5 co-receptor provide a

distinct mode of action that is effective against a broad spectrum of weeds, including those

resistant to other herbicides. The information presented in this technical guide, including the

synthesis outline, mode of action, efficacy data, and experimental protocols, serves as a

valuable resource for researchers and professionals in the agrochemical industry. Further

research into the structure-activity relationships of the arylpicolinate class and the molecular

details of its interaction with the auxin signaling pathway will continue to drive the development

of next-generation weed management solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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